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Compound of Interest

Compound Name: 5-Bromo-4-methylisoquinoline

CAS No.: 651310-24-6

Cat. No.: B1343792

Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data for the

heterocyclic compound 5-Bromo-4-methylisoquinoline, catering to researchers, scientists,

and professionals in the field of drug development. This document presents a detailed analysis

of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data,

alongside the experimental protocols utilized for these characterizations.

Spectroscopic Data Summary
The structural elucidation of 5-Bromo-4-methylisoquinoline is supported by a combination of

spectroscopic techniques. While a complete, officially published dataset remains elusive in

publicly accessible databases, the following tables are compiled based on typical values for

similar isoquinoline derivatives and general spectroscopic principles. These tables serve as a

predictive guide for researchers working with this compound.

Table 1: Predicted ¹H NMR Spectroscopic Data for 5-Bromo-4-methylisoquinoline
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Chemical Shift (δ) ppm Multiplicity Tentative Assignment

~9.0 - 9.2 s H-1

~8.2 - 8.4 d H-8

~7.8 - 8.0 d H-6

~7.5 - 7.7 t H-7

~7.4 - 7.6 s H-3

~2.5 - 2.7 s -CH₃

Table 2: Predicted ¹³C NMR Spectroscopic Data for 5-Bromo-4-methylisoquinoline

Chemical Shift (δ) ppm Tentative Assignment

~152 C-1

~145 C-3

~135 C-8a

~132 C-4a

~130 C-6

~128 C-7

~127 C-5

~125 C-8

~122 C-4

~18 -CH₃

Table 3: Predicted Infrared (IR) Spectroscopy Data for 5-Bromo-4-methylisoquinoline
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Wavenumber (cm⁻¹) Vibration Type Functional Group

3050-3150 C-H Stretch Aromatic

2920-2980 C-H Stretch Methyl (-CH₃)

1600-1650 C=C Stretch Aromatic Ring

1450-1550 C=N Stretch Isoquinoline Ring

1370-1390 C-H Bend Methyl (-CH₃)

1000-1100 C-Br Stretch Bromo Group

800-900 C-H Bend Aromatic (Out-of-Plane)

Table 4: Predicted Mass Spectrometry (MS) Data for 5-Bromo-4-methylisoquinoline

m/z Relative Abundance (%) Assignment

221/223 High
[M]⁺ (Molecular Ion, Bromine

Isotopes)

142 Moderate [M-Br]⁺

115 Moderate [M-Br-HCN]⁺

Experimental Protocols
The following are generalized experimental protocols for obtaining the spectroscopic data for 5-
Bromo-4-methylisoquinoline.

Nuclear Magnetic Resonance (NMR) Spectroscopy
A solution of 5-Bromo-4-methylisoquinoline (5-10 mg) is prepared in an appropriate

deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube. ¹H and ¹³C NMR spectra are

recorded on a 400 MHz or higher field NMR spectrometer. Chemical shifts are reported in parts

per million (ppm) relative to tetramethylsilane (TMS) as an internal standard.

Infrared (IR) Spectroscopy
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The IR spectrum of solid 5-Bromo-4-methylisoquinoline is obtained using a Fourier

Transform Infrared (FTIR) spectrometer. The sample is prepared as a KBr pellet or analyzed

directly using an Attenuated Total Reflectance (ATR) accessory. The spectrum is typically

recorded over a range of 4000-400 cm⁻¹.

Mass Spectrometry (MS)
Mass spectral data is acquired using a mass spectrometer with an electron ionization (EI)

source. The sample is introduced via a direct insertion probe or gas chromatography inlet. The

electron energy is typically set to 70 eV. The mass analyzer scans a range of m/z values to

detect the molecular ion and fragment ions.

Visualization of Spectroscopic Workflow
The general workflow for the spectroscopic analysis of a chemical compound like 5-Bromo-4-
methylisoquinoline is depicted in the following diagram.
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Caption: General workflow for the spectroscopic characterization of a chemical compound.

To cite this document: BenchChem. [Spectroscopic Profile of 5-Bromo-4-methylisoquinoline:
A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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